(2,6-Dimethylphenyl)-(1,4-oxazepan-4-yl)methanone

• IUPAC Name: (2,6-dimethylphenyl)-(1,4-oxazepan-4-yl)methanone
• InChI: InChI=1S/C14H19NO2/c1-11-5-3-6-12(2)13(11)14(16)15-7-4-9-17-10-8-15/h3,5-6H,4,7-10H2,1-2H3
• InChI Key: VSJXPNOKYQLCQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)N2CCCOCC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

(2,6-Dimethylphenyl)-(1,4-oxazepan-4-yl)methanone is a chemical compound that is commonly referred to as dioxazepine. It belongs to the class of organic compounds known as benzodiazepinones and is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of dioxazepine is not fully understood, but it is believed to act on the GABA-A receptor, which is the main inhibitory neurotransmitter in the brain. Dioxazepine enhances the binding of GABA to the receptor, resulting in increased inhibition of neurotransmission and subsequent anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Dioxazepine has been shown to have several biochemical and physiological effects in animal models. It has been shown to decrease locomotor activity, increase sleep time, and reduce anxiety-like behavior. It has also been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using dioxazepine in lab experiments is its versatility. It can be used in various animal models to study its effects on different neurological disorders. However, one limitation is that its mechanism of action is not fully understood, making it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for the study of dioxazepine. One direction is to further investigate its mechanism of action to determine its potential therapeutic applications. Another direction is to study its effects on other neurological disorders such as depression and post-traumatic stress disorder. Additionally, the development of more potent and selective analogs of dioxazepine could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of dioxazepine involves the reaction of 2,6-dimethylphenyl isocyanate with 1,4-oxazepan-4-ol in the presence of a catalyst. This reaction results in the formation of dioxazepine, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

Dioxazepine has been studied for its potential therapeutic properties in various scientific research fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models, making it a promising candidate for the treatment of anxiety and other neurological disorders.